Cas no 951894-09-0 (3-(4-Bromo-2-fluorophenyl)-1-propene)
951894-09-0 structure
Product Name:3-(4-Bromo-2-fluorophenyl)-1-propene
CAS No:951894-09-0
Molecular Formula:C9H8BrF
Molecular Weight:215.062225341797
CID:4722807
PubChem ID:24722089
3-(4-Bromo-2-fluorophenyl)-1-propene Properties
Names and Identifiers
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- 3-(4-Bromo-2-fluorophenyl)-1-propene
- FCH1393558
- 1-ALLYL-4-BROMO-2-FLUOROBENZENE
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- MDL： MFCD09801298
- InChIKey： JAXNPZRXQGFHMK-UHFFFAOYSA-N
- Inchi： 1S/C9H8BrF/c1-2-3-7-4-5-8(10)6-9(7)11/h2,4-6H,1,3H2
- SMILES： BrC1C=CC(=C(C=1)F)CC=C
Computed Properties
- Exact Mass: 213.97934g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 213.97934g/mol
- Heavy Atom Count: 11
- Complexity: 136
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 0
3-(4-Bromo-2-fluorophenyl)-1-propene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200610-2g |
3-(4-Bromo-2-fluorophenyl)-1-propene |
951894-09-0 | 97% | 2g |
￡453.00 | 2022-02-28 | |
| TRC | B066015-250mg |
3-(4-Bromo-2-fluorophenyl)-1-propene |
951894-09-0 | 250mg |
$ 255.00 | 2022-06-07 |
3-(4-Bromo-2-fluorophenyl)-1-propene Related Literature
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Silviya Ninova,Valeria Lanzilotto,Luigi Malavolti,Luca Rigamonti,Brunetto Cortigiani,Matteo Mannini,Federico Totti,Roberta Sessoli J. Mater. Chem. C, 2014,2, 9599-9608
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2. Novel phosphine sulphide gold(i) complexes: topoisomerase I inhibitors and antiproliferative agents†Endika Martín-Encinas,Verónica Conejo-Rodríguez,Jesús A. Miguel,Jesús M. Martínez-Ilarduya,Gloria Rubiales,Birgitta R. Knudsen,Francisco Palacios,Concepción Alonso Dalton Trans., 2020,49, 7852-7861
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Lirong Wang,Hongyu Lin,Lengceng Ma,Chengjie Sun,Jiaqi Huang,Ao Li,Tian Zhao,Zhong Chen,Jinhao Gao J. Mater. Chem. B, 2017,5, 8004-8012
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Ting Wang,Zhi-Huan Peng,Liexin Wu,Qingwei Song,Qianying Li,Hui Gao,Zhongyi Zeng,Zhi Zhou,Wei Yi Org. Chem. Front., 2023,10, 5916-5922
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Yi Zeng,Hang Chen Liu,Jing Sheng Wang Catal. Sci. Technol., 2020,10, 2329-2332
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Jianghua Zhao,Xichuan Yang,Ming Cheng,Weihan Wang RSC Adv., 2014,4, 4811-4816
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Feng Zhang Toxicol. Res., 2017,6, 223-231
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Yi Wang,Lijun Zhou,Xianshuo Cao,Xingyuan Gao,Xihong Lu J. Mater. Chem. A, 2021,9, 26698-26703
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Gen Li,Illia Dobryden,Eric Johansson Salazar-Sandoval,Mats Johansson Soft Matter, 2019,15, 7704-7714
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